Cas no 2137659-94-8 (Sodium 2-methyl-4-[(oxolan-2-yl)methoxy]benzene-1-sulfinate)

• Product Name: Sodium 2-methyl-4-[(oxolan-2-yl)methoxy]benzene-1-sulfinate
• CAS No: 2137659-94-8
• MF: C₁₂H₁₅NaO₄S
• MW: 278.299873590469
• CID: 5794712
• PubChem ID: 165896486
• Update Time: 2025-10-17

Sodium 2-methyl-4-[(oxolan-2-yl)methoxy]benzene-1-sulfinate Chemical and Physical Properties

Names and Identifiers

• 2137659-94-8
• sodium 2-methyl-4-[(oxolan-2-yl)methoxy]benzene-1-sulfinate
• EN300-723861
• Sodium 2-methyl-4-[(oxolan-2-yl)methoxy]benzene-1-sulfinate

• Inchi： 1S/C12H16O4S.Na/c1-9-7-10(4-5-12(9)17(13)14)16-8-11-3-2-6-15-11;/h4-5,7,11H,2-3,6,8H2,1H3,(H,13,14);/q;+1/p-1
• InChI Key： ZVDJYBRROQLXFP-UHFFFAOYSA-M
• SMILES： S(C1C=CC(=CC=1C)OCC1CCCO1)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 278.05887441g/mol
• Monoisotopic Mass: 278.05887441g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 277
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.8Ų

Additional information on Sodium 2-methyl-4-[(oxolan-2-yl)methoxy]benzene-1-sulfinate

Sodium 2-methyl-4-[(oxolan-2-yl)methoxy]benzene-1-sulfinate (CAS No. 2137659-94-8): An Overview

Sodium 2-methyl-4-[(oxolan-2-yl)methoxy]benzene-1-sulfinate (CAS No. 2137659-94-8) is a specialized compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural features and potential applications. This compound, often referred to by its systematic name, is a sodium salt of a sulfinate derivative, characterized by a benzene ring substituted with a methyl group and an oxolan-2-ylmethoxy group. The compound's molecular formula is C₁₃H₁₇NaO₄S, and it has a molecular weight of approximately 300.33 g/mol.

The structural complexity of Sodium 2-methyl-4-[(oxolan-2-yl)methoxy]benzene-1-sulfinate makes it an intriguing subject for both synthetic chemists and medicinal chemists. The presence of the oxolan-2-ylmethoxy group introduces a chiral center, which can significantly influence the compound's biological activity and selectivity. This feature is particularly important in the development of enantiomerically pure compounds for pharmaceutical applications.

Recent studies have explored the synthetic routes to produce Sodium 2-methyl-4-[(oxolan-2-yl)methoxy]benzene-1-sulfinate efficiently. One notable approach involves the use of transition metal-catalyzed reactions, such as palladium-catalyzed cross-coupling reactions, to introduce the oxolan-2-ylmethoxy substituent onto the benzene ring. These methods have shown high yields and excellent regioselectivity, making them suitable for large-scale production.

In the context of medicinal chemistry, Sodium 2-methyl-4-[(oxolan-2-yl)methoxy]benzene-1-sulfinate has been investigated for its potential as a lead compound in drug discovery. Preliminary studies have indicated that this compound exhibits promising antioxidant properties, which could be beneficial in treating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases. Additionally, its sulfinate moiety has been shown to undergo redox cycling, which may contribute to its therapeutic effects.

The pharmacokinetic properties of Sodium 2-methyl-4-[(oxolan-2-yl)methoxy]benzene-1-sulfinate have also been studied to understand its behavior in biological systems. Research has demonstrated that the compound has good solubility in aqueous environments and moderate permeability across cell membranes, suggesting that it may be suitable for oral administration. However, further studies are needed to optimize its pharmacokinetic profile for clinical applications.

From a toxicological perspective, Sodium 2-methyl-4-[(oxolan-2-y)lmethoxy]benzene-1-sulfinate has been evaluated for its safety profile. Initial toxicity studies have shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, as with any new chemical entity, comprehensive toxicity assessments are essential before advancing to clinical trials.

The environmental impact of Sodium 2-methyl-4-[(oxolan-2-y)lmethoxy]benzene-1-sulfinate is another important consideration. Researchers are actively investigating environmentally friendly synthetic methods to minimize the ecological footprint of this compound's production process. Green chemistry principles are being applied to develop more sustainable routes that reduce waste and energy consumption.

In conclusion, Sodium 2-methyl-4-[(oxolan-2-y)lmethoxy]benzene-1-sulfinate (CAS No. 2137659-94-8) represents a promising compound with diverse applications in organic synthesis and medicinal chemistry. Its unique structural features and potential biological activities make it an attractive candidate for further research and development. As ongoing studies continue to unravel its full potential, this compound is likely to play a significant role in advancing our understanding of complex chemical systems and their therapeutic applications.